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Compound of Interest

Compound Name: Ciprofloxacin Lactate

Cat. No.: B1203980

Introduction

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic highly effective against a wide
range of Gram-positive and Gram-negative bacteria.[1] Its primary application in cell culture is
the prevention and elimination of microbial contamination, particularly insidious Mycoplasma
infections, which can significantly alter cell physiology and compromise experimental results.[1]
[2] Ciprofloxacin lactate is a salt form of ciprofloxacin, which enhances its solubility in
agueous solutions, making it suitable for preparing concentrated stock solutions for laboratory
use.[3][4][5] The mechanism of action involves the inhibition of bacterial DNA gyrase and
topoisomerase |V, enzymes essential for DNA replication, transcription, and repair, ultimately
leading to bacterial cell death.[6] While highly effective against prokaryotic targets, it is
important for researchers to be aware of potential off-target effects on eukaryotic cells at higher

concentrations.

Quantitative Data Summary

The following tables summarize the key properties and recommended concentrations of
ciprofloxacin lactate for cell culture applications.

Table 1: Physicochemical Properties of Ciprofloxacin Lactate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1203980?utm_src=pdf-interest
https://lifescienceproduction.co.uk/wp-content/uploads/2020/02/Product-Information-Sheet-Corning-Ciprofloxacin-Hydrochloride.pdf
https://lifescienceproduction.co.uk/wp-content/uploads/2020/02/Product-Information-Sheet-Corning-Ciprofloxacin-Hydrochloride.pdf
https://pubmed.ncbi.nlm.nih.gov/3282011/
https://www.benchchem.com/product/b1203980?utm_src=pdf-body
https://www.chembk.com/en/chem/CIPROFLOXACIN%20LACTATE
https://www.fengchengroup.com/pharmaceutical-api/antibiotics/ciprofloxacin-lactate-raw-material.html
https://www.eleph-citrics.com/knowledge/information/what-is-ciprofloxacin-lactate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.mdpi.com/1422-0067/25/9/4919
https://www.benchchem.com/product/b1203980?utm_src=pdf-body
https://www.benchchem.com/product/b1203980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value/Description Source(s)
White to slightly yellow

Appearance ) [3]
crystalline powder

Molecular Formula C17H18FN30s - C3HeOs3 [5]
Soluble in water, slightly

Solubility soluble in methanol, insoluble [31[4]

in ethanol.

Storage (Powder)

Store at 15°C to 30°C in a dry,

dark place.

[1]3]

Storage (Solution)

Store frozen at -25°C to -15°C.

[1]

| Stability (Solution) | Stable for at least 42 days at 37°C (at 25 mg/L). Commercially prepared

IV solutions (2 mg/mL) are stable for 4 hours at 25°C. |[7][8] |

Table 2: Recommended Concentrations for Cell Culture
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Recommended
Application Working Notes Source(s)
Concentration
Treatment for 1-2
Mycoplasma . .
L 10 pg/mL weeks is typically [2][9]
Elimination .
effective.
Effective against a
] broad spectrum of
General Bacterial -
o 5-25 pg/mL Gram-positive and [1]
Contamination )
Gram-negative
bacteria.
Used in media to
prevent the growth of
] ] contaminants. No
Routine Prevention 1-10 pg/mL [10]

cytotoxic effects are
typically observed at

~1 pg/mL.

| Potential Cytotoxicity | > 25 pug/mL | Concentrations of 25 pg/mL can inhibit proliferation of

some cell lines. Concentrations > 80 pg/mL can induce apoptosis. [[6][11] |

Experimental Protocols

Protocol 1: Preparation of 10 mg/mL Ciprofloxacin
Lactate Stock Solution (1000X)

This protocol describes the preparation of a 10 mg/mL stock solution, which can be

conveniently diluted 1:1000 to achieve a final working concentration of 10 pg/mL.

Materials:

» Ciprofloxacin Lactate powder

o Cell culture-grade water or Water for Injection (WFI)
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Sterile, conical centrifuge tubes (15 mL or 50 mL)
Sterile syringe filters (0.22 um pore size)

Sterile syringes

Sterile, cryovials or microcentrifuge tubes for aliquoting
Calibrated analytical balance and weighing paper
Vortex mixer

Methodology:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to
maintain sterility.

Weighing: Carefully weigh out 100 mg of Ciprofloxacin Lactate powder and transfer it to a
sterile 15 mL conical tube.

Solubilization: Add 10 mL of cell culture-grade water to the conical tube.

Dissolution: Cap the tube securely and vortex until the powder is completely dissolved. The
solution should be clear and slightly yellowish.[8]

Sterile Filtration: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 pm
syringe filter to the tip of the syringe.

Aliquoting: Dispense the sterile-filtered solution into pre-labeled, sterile cryovials in
convenient volumes (e.g., 100 pL or 500 pL). Aliquoting prevents repeated freeze-thaw
cycles which can degrade the antibiotic.

Storage: Store the aliquots at -20°C. Frozen solutions are stable for extended periods.[1]
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Stock Solution Preparation Workflow

Weigh 100 mg
Ciprofloxacin Lactate

Add 10 mL
Cell Culture-Grade Water

Vortex to Dissolve

Sterile Filter
(0.22 um Syringe Filter)

Aliquot into Sterile Vials

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile 10 mg/mL ciprofloxacin lactate stock solution.

Protocol 2: Application in Cell Culture for Mycoplasma
Elimination
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This protocol outlines the procedure for treating a contaminated cell culture with ciprofloxacin.

Materials:

Contaminated cell culture flask or plate
Complete cell culture medium (with serum and other supplements)
10 mg/mL Ciprofloxacin Lactate stock solution (prepared as in Protocol 1)

Sterile pipettes

Methodology:

Thaw Stock Solution: Remove one aliquot of the 10 mg/mL ciprofloxacin stock solution from
the -20°C freezer and thaw it at room temperature or in a 37°C water bath.

Prepare Medicated Medium: In a sterile tube or bottle, prepare the required volume of
complete cell culture medium. Add the ciprofloxacin stock solution at a 1:1000 dilution. For
example, to prepare 50 mL of medium, add 50 pL of the 10 mg/mL stock solution. This yields
a final concentration of 10 pg/mL.

Culture Treatment: Aspirate the old medium from the contaminated cell culture. Replace it
with the freshly prepared ciprofloxacin-containing medium.

Incubation: Return the cells to the incubator and culture under standard conditions.

Duration of Treatment: Continue to culture the cells in the ciprofloxacin-containing medium
for at least 1-2 weeks, changing the medium every 2-3 days as required by the cell line.[9]

Post-Treatment: After the treatment period, switch back to a standard antibiotic-free medium
for at least two passages.

Verification: Test the culture for the presence of Mycoplasma using a reliable method (e.g.,
PCR, ELISA, or culture-based test) to confirm successful elimination.

Mechanism of Action and Potential Cellular Effects
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Ciprofloxacin's antibacterial efficacy stems from its ability to disrupt DNA synthesis in
prokaryotes. However, at concentrations higher than those typically used for contamination
control, it can have off-target effects on mammalian cells, primarily through the inhibition of
mitochondrial topoisomerase Il and induction of DNA damage, which can trigger cell cycle
arrest and apoptosis.[6][11][12]

Bacterial Mechanism of Action

. . Inhibits DNA Gyrase & DNA Replication .
Ciprofloxacin Topoisomerase IV & Repair Blocked Bacterial Cell Death

Click to download full resolution via product page

Caption: Ciprofloxacin inhibits bacterial DNA gyrase, blocking DNA replication and leading to
cell death.
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Potential Mammalian Cell Signaling Pathway
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Caption: High-dose ciprofloxacin may induce apoptosis in mammalian cells via the p53
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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